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Compound of Interest

Compound Name: Trimethylammonium acetate

Cat. No.: B6596051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals. The

information herein is compiled from various sources and should be used in conjunction with a

formal risk assessment and adherence to all applicable safety regulations. For

trimethylammonium acetate, comprehensive safety and toxicity data are not fully available.

Therefore, precautions for handling related quaternary ammonium compounds should be

considered.

Chemical Identification and Physical Properties
Trimethylammonium acetate is an organic salt. Due to a lack of extensive published data,

some physical and chemical properties are estimated or derived from data on closely related

compounds.

Table 1: Physical and Chemical Properties of Trimethylammonium Acetate
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Property Data Source(s)

Chemical Name Trimethylammonium acetate [1][2]

Synonyms
trimethylazanium acetate,

trimethylamine acetate
[2][3]

CAS Number 6850-27-7 [1][3][4]

Molecular Formula C5H13NO2 [1][2][3]

Molecular Weight 119.16 g/mol [1][3][4]

Appearance

Data not available; likely a

white to off-white crystalline

solid or powder, similar to other

quaternary ammonium salts.

Inferred

Solubility

Data not available; expected to

be soluble in water and polar

organic solvents.

Inferred

Hygroscopicity
Likely hygroscopic, readily

absorbs moisture from the air.
[5]

Melting Point Data not available. [6]

Boiling Point Data not available. [6]

Flash Point Data not available. [6]

Hazard Identification and Classification
Comprehensive hazard data for trimethylammonium acetate is limited. According to the

European Chemicals Agency (ECHA) registration data, this chemical does not meet the criteria

for GHS hazard classification in the reports provided.[3] However, given the nature of

quaternary ammonium compounds, caution is advised.

Note: The following hazard information is based on general data for quaternary ammonium

compounds and may not be specific to trimethylammonium acetate.

Potential Health Effects:
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Eye: May cause eye irritation.[7]

Skin: May cause skin irritation.[7]

Ingestion: May cause irritation of the digestive tract.[7]

Inhalation: May cause respiratory tract irritation.[7]

Chronic Effects: No information was found.[7]

Exposure Controls and Personal Protection
As specific occupational exposure limits for trimethylammonium acetate have not been

established, a conservative approach to handling is recommended.

Table 2: Exposure Controls and Personal Protective Equipment (PPE)

Control Parameter Recommendation Source(s)

Engineering Controls

Use in a well-ventilated area.

Local exhaust ventilation is

generally required.

[8]

Eye/Face Protection
Wear safety glasses with side-

shields or chemical goggles.
[1][9]

Skin Protection

Wear appropriate chemical-

resistant gloves. Inspect

gloves before use.

[1][9]

Respiratory Protection
If ventilation is inadequate, use

a NIOSH-approved respirator.
[1]

General Hygiene

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in work areas.

[8][10]

Handling and Storage
Proper handling and storage procedures are crucial to minimize risk.
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Table 3: Handling and Storage Recommendations

Aspect Guideline Source(s)

Handling

Avoid contact with skin and

eyes. Avoid inhalation of dust

or vapors.

[7]

Storage

Store in a tightly closed

container in a cool, dry, well-

ventilated area.

[7]

Incompatible Materials Strong oxidizing agents. [5]

First-Aid Measures
In case of exposure, follow these first-aid procedures.

Table 4: First-Aid Measures
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Exposure Route First-Aid Procedure Source(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Get

medical attention.

[7]

Skin Contact

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes. Get

medical attention if irritation

develops.

[7]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse mouth and drink 2-4

cupfuls of milk or water. Never

give anything by mouth to an

unconscious person. Get

medical aid immediately.

[7]

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[7]

Accidental Release Measures
In the event of a spill or release, follow these procedures.

Table 5: Accidental Release Measures
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Action Procedure Source(s)

Personal Precautions

Ensure adequate ventilation.

Wear appropriate personal

protective equipment.

[7]

Environmental Precautions

Prevent further leakage or

spillage if safe to do so. Do not

let the product enter drains.

General Practice

Cleanup Methods

Absorb the spill with inert

material (e.g., vermiculite,

sand, or earth) and place it in a

suitable container for disposal.

[7]

Stability and Reactivity
Understanding the chemical stability and reactivity is essential for safe handling.

Table 6: Stability and Reactivity Profile

Parameter Description Source(s)

Reactivity No specific data is available. [4]

Chemical Stability
Stable under recommended

storage conditions.
[4]

Possibility of Hazardous

Reactions
No specific data is available. [4]

Conditions to Avoid Exposure to moist air or water. [5]

Incompatible Materials Strong oxidizing agents. [5]

Hazardous Decomposition

Products
No specific data is available. [4]

Experimental Protocols and Workflows
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The following diagrams illustrate general safety and handling workflows applicable to

trimethylammonium acetate.

General Handling Workflow for Trimethylammonium Acetate

Preparation

Handling

Post-Handling

Conduct Risk Assessment

Review Safety Data Sheet

Prepare Engineering Controls (e.g., Fume Hood)

Select and Inspect Personal Protective Equipment (PPE)

Weigh/Measure in a Ventilated Area

Proceed to Handling

Handle with Care to Avoid Contact and Dust Generation

Keep Containers Tightly Closed When Not in Use

Clean Work Area

Proceed to Cleanup

Dispose of Waste According to Regulations

Remove and Decontaminate/Dispose of PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

Caption: General laboratory workflow for handling trimethylammonium acetate.
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Least Effective
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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